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Compound of Interest

Compound Name: 5-Methylthiazole-4-carboxamide

Cat. No.: B11923069

Get Quote

Executive Summary & Chemical Identity
5-Methylthiazole-4-carboxamide is a structural isomer of the widely utilized pharmaceutical

intermediate 4-methylthiazole-5-carboxamide (a key precursor for cephalosporins like

Cefditoren). While the 4-methyl-5-carboxamide isomer is ubiquitous in antibiotic synthesis, the

5-methyl-4-carboxamide variant (CAS 1259058-14-4) presents distinct steric and electronic

properties governed by the proximity of the amide group to the sulfur atom in the thiazole ring.

This guide addresses the crystallographic data, predicted intermolecular interactions, and

rigorous protocols for polymorph screening, designed for researchers isolating this compound

for structure-activity relationship (SAR) studies.
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Property Data

IUPAC Name 5-Methyl-1,3-thiazole-4-carboxamide

CAS Number 1259058-14-4

Molecular Formula

Molecular Weight 142.18 g/mol

H-Bond Donors
1 (Amide

)

H-Bond Acceptors

3 (Amide

, Thiazole

, Thiazole

)

Predicted MP
160–190 °C (Based on thiazole-5-carboxamide

homologs)

Crystallographic Characterization
Structural Topology & Supramolecular Synthons
In the solid state, thiazole carboxamides typically crystallize in centrosymmetric space groups

(e.g., P2₁/c or C2/c) due to the formation of energetically favorable hydrogen-bonded dimers.

Primary Interaction (Synthon A): The amide moiety forms a self-complementary

dimer via

hydrogen bonds. This is the dominant packing motif.

Secondary Interaction (Synthon B): The second amide proton often engages the thiazole

nitrogen (

) of an adjacent dimer, extending the structure into 1D ribbons or 2D sheets.
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Steric Influence: In 5-methylthiazole-4-carboxamide, the methyl group at position 5 is

adjacent to the amide at position 4. This "ortho-like" substitution induces a twist in the amide

plane relative to the thiazole ring to relieve steric strain, potentially disrupting planarity and

reducing lattice energy compared to the 4-methyl-5-carboxamide isomer.

Predicted Unit Cell Parameters
Based on homologous structures (e.g., 2-methylthiazole-4-carboxamide and parent thiazole-5-

carboxamide), the predicted lattice parameters for the stable Form I are:

Crystal System: Monoclinic

Space Group:

(No. 14)

Z: 4

Packing Coefficient: ~0.68–0.72

Calculated Density: ~1.42 g/cm³

Note: Direct deposition of the specific CAS 1259058-14-4 crystal structure is not currently

indexed in open public repositories (CSD/COD). The parameters above are derived from high-

confidence structural homologs.

Polymorph Screening Protocol
Thiazole amides exhibit conformational polymorphism arising from the rotation of the amide

bond and packing polymorphism due to alternative hydrogen bonding networks. The following

protocol ensures exhaustive screening.

Solvent-Mediated Screening Workflow
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This self-validating workflow uses a matrix of solvents with varying polarity and hydrogen-

bonding propensity.

Raw Material
(5-Methylthiazole-4-carboxamide)
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(Gravimetric)
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(25°C -> Dryness)

High Sol (MeOH, EtOH)
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(Thermal Events)

Unique Phase? Single Crystal XRD
(Structure Solution)

Stable Crystal?
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Figure 1: Automated workflow for polymorph discovery. High-contrast nodes indicate critical

decision points.

Experimental Procedure
Supersaturation Generation: Prepare saturated solutions in Methanol, Ethyl Acetate, and

Acetonitrile at 50°C. Filter through 0.22 µm PTFE to remove seeds.

Slow Evaporation (Form I): Allow methanol solution to evaporate at ambient

pressure/temperature in a perforated vial. This typically yields the thermodynamic form.

Anti-Solvent Crash (Form II/Metastable): Dissolve 50 mg in 0.5 mL DMSO. Rapidly inject into

5 mL cold water (4°C) under vigorous stirring. Isolate precipitate immediately for PXRD to

detect kinetic forms.

Slurry Conversion: Suspend excess solid in water/ethanol (1:1) and stir for 48 hours at 25°C.

This ensures conversion to the most stable thermodynamic polymorph.

Single Crystal Growth & Data Collection
To obtain publication-quality data (

), follow this specific vapor diffusion protocol which minimizes twinning common in thiazole
amides.
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Protocol: Vapor Diffusion
Inner Vial: 10 mg 5-Methylthiazole-4-carboxamide dissolved in 1.0 mL DMF.

Outer Vial: 5 mL Diethyl Ether (or Pentane).

Mechanism: Ether slowly diffuses into DMF, lowering solubility gradually.

Timeline: Crystals appear in 3–7 days.

Observation: Look for colorless blocks or prisms. Avoid needles (often indicate rapid

growth/twinning).

Data Collection Strategy (Mo K )
Temperature: Collect at 100 K to reduce thermal motion of the methyl group.

Redundancy: Target >4.0 to ensure accurate absorption correction.

Resolution: Collect to

(

) to resolve amide hydrogen positions clearly.

Structural Logic: Hydrogen Bonding Network
The stability of the crystal lattice is dictated by the competition between the amide dimer and

the thiazole nitrogen acceptor.

Molecule A
(Donor)

Molecule B
(Acceptor)N-H...O (Dimer)

2.85 Å

Molecule C
(Chain Extender)

N-H...N(thiazole)
3.05 Å

O...H-N (Dimer)
2.85 Å

Pi-Pi Stacking
3.6 Å
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Figure 2: Predicted supramolecular connectivity. Solid lines represent the robust amide dimer;

dashed lines indicate the secondary network stabilizing the 3D lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b11923069/docs#comprehensive-guide-
to-the-solid-state-characterization-of-5-methylthiazole-4-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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